Cas no 717894-43-4 (3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one)

3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one is a synthetic compound featuring a chromen-2-one core structure with distinct substituents. This compound offers unique chemical properties suitable for various applications in organic synthesis, pharmaceutical research, and material science. Its structural complexity provides opportunities for targeted modification and functionalization, making it a valuable tool in the exploration of novel chemical entities.
3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one structure
717894-43-4 structure
Product Name:3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one
CAS No:717894-43-4
MF:C25H20O6
MW:416.422707557678
CID:5969020
PubChem ID:1242779
Update Time:2025-06-20

3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one
    • 3-(3,4-dimethoxyphenyl)-7-phenacyloxychromen-2-one
    • 2H-1-Benzopyran-2-one, 3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)
    • SR-01000909393
    • 3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)chromen-2-one
    • EiM07-19190
    • F1862-0103
    • AKOS002254966
    • 717894-43-4
    • SR-01000909393-1
    • Inchi: 1S/C25H20O6/c1-28-22-11-9-17(13-24(22)29-2)20-12-18-8-10-19(14-23(18)31-25(20)27)30-15-21(26)16-6-4-3-5-7-16/h3-14H,15H2,1-2H3
    • InChI Key: RYCFFSCQLSVBHF-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC(OCC(=O)C3=CC=CC=C3)=CC=C2C=C1C1=CC=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 416.12598835g/mol
  • Monoisotopic Mass: 416.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 667
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.272±0.06 g/cm3(Predicted)
  • Melting Point: 226-227 °C(Solv: isopropanol (67-63-0))
  • Boiling Point: 636.5±55.0 °C(Predicted)

3-(3,4-dimethoxyphenyl)-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1862-0103-4mg
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